
Application Notes and Protocols for OM-153 in
Mouse Xenograft Models

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: OM-153

Cat. No.: B10831408

Get Quote

Topic: OM-153 In Vivo Study Design for Mouse Xenograft Models

Audience: Researchers, scientists, and drug development professionals.

Introduction
OM-153 is a potent and selective small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2).[1][2]

Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family and play a crucial

role in various cellular processes, including the regulation of Wnt/β-catenin signaling.[3][4][5] In

many cancers, dysregulation of the Wnt/β-catenin pathway leads to uncontrolled cell

proliferation. OM-153 inhibits tankyrases, leading to the stabilization of Axin proteins, which are

key components of the β-catenin destruction complex.[3][4][5] This action promotes the

degradation of β-catenin, thereby downregulating Wnt signaling and inhibiting cancer cell

growth.[3][4][5] Preclinical studies have demonstrated the anti-tumor efficacy of OM-153 in

mouse xenograft models, highlighting its potential as a therapeutic agent.[3][4][6] These

application notes provide a detailed protocol for an in vivo study of OM-153 using a human

colon carcinoma xenograft model in mice.

Mechanism of Action: Wnt/β-catenin Signaling Pathway
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OM-153 targets tankyrase, an enzyme that negatively regulates the Wnt/β-catenin signaling

pathway. By inhibiting TNKS1/2, OM-153 prevents the PARsylation and subsequent

degradation of Axin. Axin then serves as a scaffold for the β-catenin destruction complex,

leading to the phosphorylation and ubiquitination of β-catenin, marking it for proteasomal

degradation. In cancer cells with a hyperactive Wnt pathway, this leads to a reduction in

nuclear β-catenin, decreased transcription of Wnt target genes like MYC, and ultimately,

reduced cell proliferation.[3][4]
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Caption: Wnt/β-catenin signaling pathway and the inhibitory action of OM-153.
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Experimental Protocols
Cell Line and Culture

Cell Line: COLO 320DM (ATCC CCL-220.1), a human colon adenocarcinoma cell line with

an APC mutation leading to activated Wnt signaling.[3]

Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2

mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Animal Model
Species: Severe Combined Immunodeficient (SCID) mice (e.g., CB17-SCID), 6-8 weeks old,

female.

Acclimatization: Allow mice to acclimatize for at least one week before the start of the

experiment.

Housing: House mice in sterile conditions in individually ventilated cages with free access to

sterile food and water.

Xenograft Implantation
Cell Preparation: Harvest COLO 320DM cells during the logarithmic growth phase. Wash the

cells with sterile phosphate-buffered saline (PBS) and resuspend in a 1:1 mixture of PBS and

Matrigel at a concentration of 5 x 10^7 cells/mL.

Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the

right flank of each mouse.

Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumors

with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) /

2.

Randomization: When tumors reach an average volume of 100-150 mm³, randomize the

mice into treatment and control groups.
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OM-153 Formulation and Administration
Formulation: Prepare OM-153 for oral administration. A suggested vehicle is a solution of

0.5% hydroxypropyl methylcellulose (HPMC) and 0.2% Tween 80 in sterile water.

Administration: Administer OM-153 or vehicle control orally (p.o.) twice daily (BID).[3][4][7]

Study Design and Data Collection
The following table summarizes a recommended study design based on published data.[3][8]

Parameter Recommendation

Animal Model CB17-SCID mice

Cell Line COLO 320DM

Number of Cells 5 x 10^6 cells in 100 µL (1:1 PBS/Matrigel)

Tumor Implantation Subcutaneous, right flank

Treatment Groups
Vehicle Control, OM-153 (0.33, 1, 3.3, 10

mg/kg)

Administration Route Oral (p.o.), twice daily

Treatment Duration 28-34 days

Tumor Measurement Every 2-3 days with calipers

Body Weight Measured every 2-3 days

Endpoint
Tumor volume, body weight, and post-necropsy

analysis

Endpoint Analysis
Tumor Growth Inhibition: At the end of the study, euthanize the mice and excise the tumors.

Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle

control.
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Pharmacodynamic Analysis: A subset of tumors can be collected at specific time points after

the last dose to analyze the effect of OM-153 on the Wnt signaling pathway. This can be

done through:

Immunoblotting: To assess the protein levels of Axin1, Axin2, and β-catenin.[3][8]

RT-qPCR: To measure the mRNA levels of Wnt target genes such as DKK1, APCDD1,

and NKD1.[3][8]

Toxicity Assessment: Monitor mice for any signs of toxicity, including weight loss, changes in

behavior, and altered organ morphology upon necropsy.[3][9][10] A dose of 10 mg/kg

administered twice daily has been shown to be well-tolerated in mice.[3][4][9]
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Caption: Experimental workflow for an OM-153 in vivo xenograft study.
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Quantitative Data Summary
The following tables provide a summary of key quantitative data for the in vivo evaluation of

OM-153.

Table 1: OM-153 In Vitro Potency
Assay Cell Line IC50 / GI50

Tankyrase 1 (TNKS1) Inhibition - 13 nM

Tankyrase 2 (TNKS2) Inhibition - 2 nM

Wnt/β-catenin Reporter Assay HEK293 0.63 nM

Cell Growth Inhibition (GI50) COLO 320DM 10 nM

Data sourced from MedchemExpress and other publications.[1][2]

Table 2: Recommended In Vivo Study Parameters
Parameter Value

Mouse Strain CB17-SCID

Tumor Model COLO 320DM Xenograft

OM-153 Doses 0.33, 1, 3.3, 10 mg/kg

Administration Oral (p.o.), twice daily

Tumor Growth Inhibition 74% - 85% with 0.33-10 mg/kg doses

Tolerated Dose Up to at least 10 mg/kg, twice daily

Toxic Dose
100 mg/kg, twice daily (causes weight loss and

intestinal damage)

Data based on studies by Brinch et al.[3][5][6]

Table 3: Pharmacodynamic Markers
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Marker Change with OM-153 Treatment

Axin1 Protein Increased

Axin2 Protein Increased

β-catenin Protein Decreased

DKK1 mRNA Decreased

APCDD1 mRNA Decreased

NKD1 mRNA Decreased

These markers can be assessed in tumor tissue to confirm the on-target activity of OM-153.[3]

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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